Austrocortirubin
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Overview
Description
Austrocortirubin is a DNA damage inducer during G0/G1, S, and G2 cell cycle phases via a mechanism unique from other DNA damaging agents.
Scientific Research Applications
Antimalarial Activity
Austrocortirubin has shown promise in antimalarial research. A study by Choomuenwai et al. (2012) identified (1S,3S)-austrocortirubin as a compound with notable antimalarial activity, exhibiting an inhibitory concentration (IC50) of 1.9 μM against Plasmodium falciparum. This compound, derived from a Cortinarius species fungus, displayed moderate cytotoxicity, suggesting potential for further development as an antimalarial agent (Choomuenwai, Andrews, & Davis, 2012).
Synthesis Studies
Gill, Harte, and Ten (2000) conducted research on the synthesis of (1S,3S)-austrocortirubin, enhancing the understanding of its chemical structure and paving the way for future applications in various fields of medicinal chemistry. This work involved the first synthesis of this compound in an enantiomerically pure form, which is crucial for its potential therapeutic applications (Gill, Harte, & Ten, 2000).
DNA Damage Induction
In cancer research, (1S,3S)-austrocortirubin has been identified as a compound that induces DNA damage in cancer cells. Wang et al. (2015) found that this compound causes significant DNA damage across various cell cycle phases and prevents cells from reaching mitosis due to extensive DNA damage. This unique mechanism of action differentiates it from other DNA-damaging agents and highlights its potential in cancer therapy (Wang, Islam, Davis, & McAlpine, 2015).
Properties
150461-82-8 | |
Molecular Formula |
C16H16O7 |
Molecular Weight |
320.29 |
IUPAC Name |
(1S-cis)-1,2,3,4-tetrahydro-1,3,5,8-tetrahydroxy-6-methoxy-3-methyl-9,10-anthracenedione |
InChI |
InChI=1S/C16H16O7/c1-16(22)4-6-10(8(18)5-16)15(21)11-7(17)3-9(23-2)14(20)12(11)13(6)19/h3,8,17-18,20,22H,4-5H2,1-2H3/t8-,16+/m0/s1 |
InChI Key |
DGBJOTSGQUQQJO-ZKANADHPSA-N |
SMILES |
O=C1C2=C(C(O)=C(OC)C=C2O)C(C3=C1[C@@H](O)C[C@](C)(O)C3)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Austrocortirubin; (1S,3S)-Austrocortirubin; (5S,7S)-Austrocortirubin; (+)-Austrocortirubin; NSC-626307; NSC 626307; NSC626307; |
Origin of Product |
United States |
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